2 , 5-DIBROMO-4-METHYLTHIAZOLE
Description
2,5-Dibromo-4-methylthiazole is a chemical compound with the empirical formula C4H3Br2NS and a molecular weight of 256.95 . It is a solid substance and is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 2,5-Dibromo-4-methylthiazole consists of a thiazole ring with bromine atoms at the 2 and 5 positions and a methyl group at the 4 position . The SMILES string representation of the molecule is Cc1nc(Br)sc1Br .Physical And Chemical Properties Analysis
2,5-Dibromo-4-methylthiazole is a solid substance . It has a molecular weight of 256.95 and a density of 2.127g/cm3 . The boiling point is 260.735ºC at 760 mmHg .Safety and Hazards
Future Directions
While specific future directions for 2,5-Dibromo-4-methylthiazole are not mentioned in the available literature, thiazole derivatives are being extensively studied for their potential biological activities . They are considered important in the development of various drugs and biologically active agents .
properties
CAS RN |
170172-38-0 |
|---|---|
Product Name |
2 , 5-DIBROMO-4-METHYLTHIAZOLE |
Molecular Formula |
C10H12ClNO |
Molecular Weight |
0 |
synonyms |
2 , 5-DIBROMO-4-METHYLTHIAZOLE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(4-bromophenyl)-2-oxoethyl]-1(2H)-phthalazinone](/img/structure/B1181358.png)